Cas no 2228447-81-0 (2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol
• CAS No: 2228447-81-0
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 5570219
• PubChem ID: 165657111
• Update Time: 2025-05-19

2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1951720
• 2,2,2-trifluoro-1-[6-(propan-2-yloxy)pyridin-2-yl]ethan-1-ol
• 2228447-81-0
• 2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol

• Inchi： 1S/C10H12F3NO2/c1-6(2)16-8-5-3-4-7(14-8)9(15)10(11,12)13/h3-6,9,15H,1-2H3
• InChI Key： KCTRIPNYPYOXPB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(N=1)OC(C)C)O)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,2,2-trifluoro-1-6-(propan-2-yloxy)pyridin-2-ylethan-1-ol

Introduction to 2,2,2-Trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol (CAS No. 2228447-81-0)

2,2,2-Trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol (CAS No. 2228447-81-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated pyridine derivatives, which have been extensively studied for their diverse applications in drug discovery and development.

The molecular structure of 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol is characterized by the presence of a trifluoromethyl group and a pyridine ring substituted with an isopropoxy group. These functional groups contribute to the compound's distinct physicochemical properties, such as high lipophilicity and enhanced metabolic stability. These properties make it an attractive candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol as a potent inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of protein kinase C (PKC), a key enzyme implicated in the progression of various cancers. The selective inhibition of PKC by this compound suggests its potential as a novel therapeutic agent for cancer treatment.

In addition to its anticancer properties, 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol has also shown promise in neurodegenerative disease models. Studies conducted by researchers at the University of California revealed that this compound exhibits neuroprotective effects by modulating oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol has been optimized through various methodologies to improve yield and purity. One notable synthetic route involves the reaction of 6-bromopyridine with 1-bromoethyl triflate followed by substitution with isopropanol. This method provides a high yield and purity of the final product, making it suitable for large-scale production and further pharmaceutical development.

The pharmacokinetic profile of 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol has been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to assess the safety and efficacy of 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-yl)ethan-1-ol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2,2,2-trifluoro-1-(6-(propan-2-yloxy)pyridin-2-y l)ethan - 1 - ol strong > (CAS No. < strong > 0 ) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique structural features and favorable biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical science. p > article > response >